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Compound of Interest

4-Bromo-2-(morpholin-4-

Compound Name:

yl)benzonitrile
CAS No.: 1260762-06-8
Cat. No.: B567950

Get Quote

\ J

CAS Number: 1260762-06-8 Formula: C11H11BrN20O Molecular Weight: 267.12 g/mol UN
Classification: UN3439 (Nitriles, solid, toxic, n.o.s.)[1]

Executive Summary & Chemical Identity

This guide provides a technical framework for the safe handling, storage, and experimental use
of 4-Bromo-2-(morpholin-4-yl)benzonitrile.[1] As a dual-functionalized scaffold containing
both an aryl halide and a nitrile group, this compound is a critical intermediate in medicinal
chemistry, particularly for the synthesis of kinase inhibitors and other bioactive heterocycles.[1]

[2]

Its structural integration of a morpholine ring increases solubility and metabolic stability
compared to naked aryl halides, but it also introduces specific toxicological profiles that require
rigorous containment strategies. This document moves beyond standard SDS data, offering
operational protocols based on chemical functionality and physical properties.

Chemical Structure & Reactivity Profile[1]
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» Aryl Nitrile (C=N): Stable under neutral conditions but susceptible to hydrolysis under strong
acidic/basic conditions (releasing ammonia or carboxylic acids).[1] While aromatic nitriles
generally resist metabolic release of cyanide compared to aliphatic nitriles, they must still be
handled as acute toxins.

» Aryl Bromide (Ar-Br): A reactive handle for palladium-catalyzed cross-couplings (Suzuki-
Miyaura, Buchwald-Hartwig).[1]

e Morpholine Ring: Increases polarity; potential for protonation in acidic media.

Hazard Identification & Risk Assessment

The primary hazards stem from the nitrile functionality and the compound's classification as a

toxic solid.
Hazard Class Category Hazard Statement Code
Acute Toxicity (Oral) 4 Harmful if swallowed H302
Acute Toxicity Harmful in contact
4 _ _ H312
(Dermal) with skin
Acute Toxicity o
) 4 Harmful if inhaled H332
(Inhalation)
Skin Irritation 2 Causes skin irritation H315
o Causes serious eye
Eye Irritation 2A o H319
irritation
STOT - Single May cause respirator
J 3 o Y _ P Y H335
Exposure irritation
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Critical Insight: While labeled "Harmful" (Category 4), the "Toxic" transport label (UN3439)
necessitates treating this compound with Category 3 rigor in discovery environments where

purity and potency are often high.

Risk Assessment Workflow

The following diagram outlines the decision logic for handling this compound based on
operation scale and state.

Operation Assessment

Physical State?

/

Solid / Powder In Solution

Risk: Inhalation & Static Risk: Dermal Absorption

Required
Control: HEPA Balance Enclosure Control: Fume Hood
Anti-static Gun Double Gloving (Laminate)

Click to download full resolution via product page

Figure 1: Risk assessment and control hierarchy for solid vs. solution handling.
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Engineering Controls & Personal Protective
Equipment (PPE)[1][3]
Containment Strategies

» Primary Engineering Control: All open handling (weighing, transfer) must occur inside a
certified chemical fume hood or a powder containment balance enclosure.

o Face Velocity: Maintain 0.5 m/s (100 fpm).

o Turbulence: Minimize clutter in the hood to prevent eddy currents that could entrain
powder.

« Static Control: Brominated aromatic solids are often prone to static charge, causing "fly-
away" powder.[1] Use an ionizing bar or anti-static gun during weighing to prevent dispersion
outside the balance draft shield.

Glove Selection Logic

Standard nitrile gloves offer protection against the solid, but once dissolved, the solvent
dictates glove choice. This compound is often dissolved in DMF, DMSO, or DCM for coupling

reactions.
Recommended Glove .
Solvent Used Rationale
System
) o Protection against incidental
None (Solid) Nitrile (Double layer)

dust contact.[1]

) ) ] Nitrile degrades in <5 mins in
) Silver Shield / Laminate (Inner) ] )
DCM (Dichloromethane) o DCM; Laminate provides >4h
+ Nitrile (Outer) ]
barrier.[1]

Good resistance, but change
DMF/DMSO Nitrile (Thick, >5 mil) immediately upon splash due
to carrier effect.

Operational Protocols
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Synthesis & Reaction Setup

When using 4-Bromo-2-(morpholin-4-yl)benzonitrile in cross-coupling reactions (e.g.,
Suzuki, Buchwald):

 Inert Atmosphere: The morpholine nitrogen is susceptible to oxidation over time. Purge
reaction vessels with Nitrogen or Argon.[1]

o Thermal Stability: Avoid heating above 150°C in closed systems without pressure relief, as
nitrile decomposition can occur at extreme temperatures.

e Quenching: Do not acidify reaction mixtures containing this nitrile with strong mineral acids
(HCI, H2S0a4) at high temperatures, as this may hydrolyze the nitrile to the amide/acid or, in
rare cases with specific nucleophiles, generate hazardous byproducts.

Storage & Stability[1]

o Conditions: Store at 2—-8°C (Refrigerated).

o Atmosphere: Store under inert gas (Argon) if possible to prevent oxidative degradation of the
morpholine ring.

o Incompatibilities: Strong oxidizing agents, strong acids, strong bases.

Waste Disposal[1][4][5]

e Segregation: Dispose of as Halogenated Organic Waste.

e Labeling: Clearly mark waste containers with "Toxic" and "Nitrile" to alert downstream waste
handlers of potential incompatibility with acidic waste streams.

Emergency Response Procedures
Exposure Response

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen (trained
personnel only).[1]
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» Skin Contact: Brush off loose particles before washing.[1] Rinse with soap and water for 15
minutes. Do not use organic solvents (ethanol, acetone) to wash skin, as this increases
transdermal absorption.

o Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[3]

Spill Cleanup Workflow

For a solid spill of 4-Bromo-2-(morpholin-4-yl)benzonitrile:

Wet Wipe/Scoop
Small/Powder

(Prevent Dust)
Double Bag
Label 'Toxic'
HEPA Vacuum

(Only if available)

Select Method

Spill Detected Assess Volume Don PPE:
b & Location Resp, Goggles, Gloves

Click to download full resolution via product page
Figure 2: Emergency spill response decision tree.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(morpholin-4-yl)benzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b567950/docs#technical-safety-handling-guide-4-

bromo-2-morpholin-4-yl-benzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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